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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)isonicotinonitrile
CAS No.: 1016867-57-4
Cat. No.: B1323272
Get Quote
. J

Introduction & Compound Profile

2-(Cyclohexyloxy)isonicotinonitrile is a critical pyridine-based building block, often utilized in
the synthesis of NK-1 receptor antagonists and other heterocyclic pharmaceutical agents.[1][2]
Its structure features a hydrophobic cyclohexyl ether moiety attached to a polar 4-
cyanopyridine core.[1][2][3]

This duality—lipophilic tail and polar, weakly basic head—presents specific analytical
challenges. The electron-withdrawing nitrile group at the C4 position significantly reduces the
basicity of the pyridine nitrogen (estimated pKa < 3.0), while the ether linkage introduces
potential oxidative instability.[1][2]

Physicochemical Profile
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Property Value | Characteristic Analytical Implication
CAS Number 1016867-57-4 Unique Identifier
Formula C12H14N20 MW: 202.25 g/mol

High retention on C18;
LogP (Est.) 3.2-3.8 requires high % organic
modifier.[1][2][3]

Strong UV absorption

Chromophore Pyridine + Nitrile + Ether expected at 260-275 nm.[1][2]
[3]
. Low in water; High in MeCN, Sample diluent must contain
Solubility )
MeOH, DCM >50% organic solvent.[1][3]

Method Development Strategy (Logic & Causality)[1]
[2][3]

To ensure robustness, the analytical approach is bifurcated based on the intended data
requirement: Routine Assay (HPLC-UV) vs. Trace Quantification (LC-MS/MS).[1][2]

The "Why" Behind the Parameters

o Stationary Phase: A C18 (Octadecyl) column is selected.[1][2][3] The cyclohexyl group
provides strong hydrophobic interaction, ensuring retention away from the solvent front.[1][2]
[3] A "Base Deactivated" (BDS) or high-coverage C18 is preferred to minimize secondary
silanol interactions with the pyridine ring, although the low pKa reduces this risk.[1][2][3]

» Mobile Phase pH: Acidic pH (0.1% Formic Acid or Phosphoric Acid, pH ~2.[1][2][3]5) is
chosen. This suppresses the ionization of residual silanols on the column and ensures the
pyridine nitrogen is consistently protonated (or consistently neutral if pKa is extremely low),
preventing peak tailing.[1][2][3]

o Detection: The conjugated pyridine-nitrile system exhibits a

transition.[1][2][3] A wavelength of 270 nm offers the best balance of sensitivity and solvent
cutoff transparency.[1][2][3]
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Protocol A: RP-HPLC-UV (Assay & Purity)[1][2]

Scope: Routine release testing, reaction monitoring, and purity assessment (>0.05% w/w).

Chromatographic Conditions
e Instrument: HPLC/UHPLC equipped with PDA/UV detector.

o Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 um) or equivalent.[1][2][3]
e Column Temp: 35°C (Controls mass transfer kinetics for the bulky cyclohexyl group).

e Flow Rate: 1.0 mL/min.[1][2][3][4][5]

e Injection Volume: 10 pL.

e Detection: UV at 270 nm (Reference: 360 nm).[1][2][3]

Run Time: 20 minutes.

Mobile Phase[1][2][3]

e Solvent A: 0.1% Phosphoric Acid in Water (H3POa).[1][2][3]
e Solvent B: Acetonitrile (MeCN).[1][2][3][6]

o Gradient Program:
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Time (min) % Solvent A % Solvent B Phase Description
0.0 20 10 Equilibration
Isocratic Hold (Elute
2.0 90 10
polar salts)
Linear Gradient (Elute
12.0 10 90 _
main peak)
15.0 10 90 Wash
15.1 90 10 Re-equilibration
20.0 90 10 End

Standard & Sample Preparation[1][2][3]

e Diluent: Water:Acetonitrile (40:60 v/v). Note: High organic content prevents precipitation of
the hydrophobic analyte.

e Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of Reference Standard into a 25 mL
volumetric flask. Dissolve in 100% MeCN first, then make up to volume with Diluent.[1][2][3]

e Working Standard (0.1 mg/mL): Dilute Stock 1:10 with Diluent.

Protocol B: LC-MS/MS (Trace Impurity Analysis)[1]
[2][5]

Scope: Quantifying this compound when it is a low-level impurity (ppm level) in a final drug
substance (API).

Mass Spectrometry Parameters

e Source: Electrospray lonization (ESI), Positive Mode.[1][2][3]
e MRM Transitions:

o Quantifier:
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203.1

(Loss of Cyclohexene, characteristic of cyclohexyl ethers).[1][2][3]
o Qualifier:

203.1

(Cyclohexyl carbocation).[1][2][3]

e Spray Voltage: 3500 V.

o Collision Energy: Optimized per transition (Start at 15 eV for Quantifier).

LC Conditions (MS Compatible)

e Column: Waters ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 um).[1][2][3]
o Mobile Phase A: 0.1% Formic Acid in Water.[1][2][3]
e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: Steep gradient (5% B to 95% B in 5 mins) to maximize peak height/sensitivity.

Method Logic & Workflow Visualization[2][3]

The following diagram illustrates the decision logic for method selection and the critical
mechanism of the sample preparation workflow.

Protocol A: HPLC-UV
(>0.05% wiw)
Detection: 270 nm

High Conc (Assay)

Quantification Report

Sample Received Solubility Check s soluti Select Diluent
(Solid/Reaction Mix) (Hydrophobic Cyclohexyl) (60% MeCN : 40% H20)

Protocol B: LC-MS/MS

(<100 ppm)
MRM: 203.1 -> 121.0

Click to download full resolution via product page
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Figure 1: Analytical Decision Tree for 2-(Cyclohexyloxy)isonicotinonitrile Quantification.

Validation Parameters (ICH Q2 R1)

To ensure the method is "Trustworthy" and self-validating, the following acceptance criteria

must be met during validation:

Parameter

Acceptance Criteria
(HPLC-UV)

Rationale

System Suitability

Tailing Factor (T) < 1.5

Ensures no secondary

interactions with silanols.[1][2]

Precision (RSD)

< 1.0% (n=6 injections)

Demonstrates injector and
pump stability.[1][2][3]

Linearity (R?)

> 0.999 (Range: 50-150%)

Confirms Beer-Lambert law
adherence.[1][2][3]

S/N > 3 (LOD); S/N > 10

Critical for impurity reporting

LOD/LOQ
(LOQ) thresholds.
Confirms no co-elution with
Specificity Purity Angle < Purity Threshold  synthetic precursors (e.g.,

cyclohexanol).[1][2][3]

Troubleshooting Guide

e Problem: Peak Tailing.

o Root Cause: Interaction of basic pyridine nitrogen with silanols.[1][2][3]

o Fix: Increase buffer ionic strength (add 10mM Ammonium Acetate) or lower pH.

¢ Problem: Retention Time Dirift.

o Root Cause: Temperature fluctuations affecting the hydrophobic interaction of the

cyclohexyl ring.[1][2][3]

o Fix: Ensure column oven is stable at 35°C + 0.5°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1323272/docs#application-note-analytical-
guantification-of-2-cyclohexyloxy-isonicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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